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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764

An In-depth Technical Guide to the Safety of N4-Acetylsulfamethoxazole-d4

This document provides a comprehensive overview of the available safety and technical data
for N4-Acetylsulfamethoxazole-d4. It is intended for researchers, scientists, and
professionals in drug development who may handle or utilize this compound. N4-
Acetylsulfamethoxazole-d4 is the deuterated form of N4-Acetylsulfamethoxazole, which is the
primary metabolite of the sulfonamide antibiotic, Sulfamethoxazole.[1][2] Due to its isotopic
labeling, it is primarily used as an internal standard for quantitative analysis in research and
development settings.[1]

It is critical to note that comprehensive toxicological studies for N4-Acetylsulfamethoxazole-
d4 have not been conducted. Much of the available safety information is extrapolated from the
non-deuterated analogue, N4-Acetylsulfamethoxazole (CAS: 21312-10-7), or its parent
compound, Sulfamethoxazole.[3] Therefore, this compound should be handled with the care
required for a potentially hazardous substance.

Compound Identification

Correct identification is the first step in ensuring chemical safety. N4-Acetylsulfamethoxazole-
d4 is distinguished by its deuterium-labeled phenyl ring.
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Identifier

Value

Source

Chemical Name

N-[2,3,5,6-tetradeuterio-4-[(5-
methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide

[2]141(5]

CAS Number

1215530-54-3

[2][5]

Unlabeled CAS

21312-10-7 (for N4-

Acetylsulfamethoxazole)

[5][6]

Synonyms

Acetylsulfamethoxazole D4, N-

Acetyl Sulfamethoxazole-d4

[4]115]

Molecular Formula C12H9D4N304S [2][5]
Molecular Weight 299.34 g/mol [21[41[5]
Exact Mass 299.0878 Da [2][5]

Physical and Chemical Properties

The physical and chemical properties of a substance are essential for determining appropriate

handling and storage procedures.

Property Value Source
White to off-white powder or

Appearance ] [2][6]117]
crystals; Solid

Solubility Soluble in chloroform [6][8]

LogP 0.7 [2][3]14]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

ydrog p 5 2]
Count
Rotatable Bond Count 4 [2]
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Toxicological Information

Toxicological data for N4-Acetylsulfamethoxazole-d4 is limited. The information below is
primarily for the non-deuterated analogue, N4-Acetylsulfamethoxazole, and should be
considered for a preliminary hazard assessment.

GHS Hazard Classification (for N4-Acetylsulfamethoxazole):
» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3][7][9]
o Germ Cell Mutagenicity (Category 2): H341 - Suspected of causing genetic defects.[3][7]

e Agquatic Toxicity (Acute & Chronic): H410 - Very toxic to aquatic life with long lasting effects.
[9]

Acute Toxicity Data (for N4-Acetylsulfamethoxazole):

Test Route Species Dose Source
LD50 Oral Rat 8400 mg/kg [71[10]
LD50 Intraperitoneal Rat 2690 mg/kg [7]
LD50 Subcutaneous Rat >5 g/kg [7]

To the best of current knowledge, the specific chemical, physical, and toxicological properties
of N4-Acetylsulfamethoxazole-d4 have not been thoroughly investigated. It is not listed as a
known or anticipated carcinogen by NTP or OSHA.

Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
user safety.
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Parameter Recommendation Source
Long-Term Storage -20°C [1elnsiii]
Short-Term Storage +4°C [6][8]
Shipping Condition Ambient Temperature [6]

) ] Keep cool and dry. Protect
Handling Advice ) i [6][8]
from light and moisture.

. Stable for at least 2 years
Stability [6][8]
when stored at -20°C.

Store at -80°C for up to 6
In Solvent months, or -20°C for up to 1 [1112]
month.

Experimental Protocols and Workflows

While specific safety testing protocols for this deuterated standard are not available, it is
commonly used in analytical methods. The following provides a general workflow for handling
this and similar chemical standards in a laboratory setting.

General Handling and Personal Protective Equipment
(PPE) Workflow

The following diagram outlines a logical workflow for safely handling chemical reagents like N4-
Acetylsulfamethoxazole-d4 in a research environment.
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Caption: General Laboratory Workflow for Handling Chemical Standards.
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Example Solution Preparation Protocols

The following are generalized methods for preparing solutions, often required for analytical or
in vivo studies. These are not validated safety protocols but represent common laboratory
practice.[2]

Method 1: DMSO Stock Solution Preparation
o Accurately weigh the required amount of N4-Acetylsulfamethoxazole-d4 solid.

e Pre-dissolve the solid in a calculated volume of dimethyl sulfoxide (DMSO) to achieve the
desired stock solution concentration.

» Vortex or sonicate until fully dissolved.

In Vivo Formulation from DMSO Stock (Example)

Begin with the prepared DMSO stock solution.

Add PEG300 and mix until the solution is clear.

Add Tween 80 and mix until the solution is clear.

Finally, add ddH2=0 (double-distilled water) and mix to achieve the final formulation.

Note: The specific volumes and final concentrations depend entirely on the experimental
design and are not defined here.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Contact
a licensed professional waste disposal service.[12] Do not allow the product to enter drains.
Uncleaned containers should be handled with the same precautions as the product itself.

Summary

N4-Acetylsulfamethoxazole-d4 is a deuterated metabolite standard with limited direct safety
and toxicological data. The available information, largely derived from its non-deuterated
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analogue, indicates that it should be treated as harmful if swallowed and as a suspected
mutagen. Standard laboratory precautions, including the use of appropriate PPE and handling
within a ventilated area, are mandatory. Long-term storage at -20°C is required to ensure its
stability. All waste must be disposed of following regulated environmental health and safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

